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Compound of Interest

Compound Name:

N-(4-

methylphenyl)cyclohexanecarboxa

mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Case ID: N-MPC-SOL-001 Molecule: N-(4-methylphenyl)cyclohexanecarboxamide (CAS:

2890-60-0) Classification: Class II/IV (BCS) – High Permeability / Low Solubility (Likely)

Support Level: Tier 3 (Senior Application Scientist)[1][2]

Executive Summary & Physicochemical Profile[2]
The Core Problem: You are dealing with a "Brick Dust" molecule.[1][3] N-(4-
methylphenyl)cyclohexanecarboxamide (N-MPC) possesses a rigid hydrophobic core

(cyclohexane) linked to an aromatic ring (toluene) via a stable amide bond.[1][2]

LogP: ~3.5 (Highly Lipophilic)[1][2][3]

Melting Point: 186–188°C (High Lattice Energy)[1][2][3]

pKa: ~16.4 (Neutral Amide)[1][2][3]
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Critical Warning: Do NOT attempt to improve solubility by adjusting pH.[1][3] The amide proton

is extremely weak (pKa > 16).[2][3] Acidifying or basifying the solution within physiological

ranges (pH 2–10) will not ionize the molecule and may only catalyze hydrolysis of the amide

bond over time.[2][3]

Diagnostic Flowchart: Select Your Formulation
Strategy
Use this decision tree to determine the correct solubilization method based on your

experimental endpoint.

Start: Define Endpoint

In Vitro / Cell Culture
(High Sensitivity)

In Vivo / Animal Studies
(High Dose Required) Analytical (HPLC/NMR)

Can you use DMSO < 0.1%? Dose Requirement Use ACN or MeOH
(Avoid Water)

Method A: Direct Spike
(DMSO Stock -> Media)

Yes

Method B: BSA/Serum
Pre-complexation

No (Precipitation)

Method C: Cosolvent Mix
(5% DMSO / 40% PEG400)

< 10 mg/kg

Method D: Inclusion Complex
(HP-β-CD)

> 10 mg/kg

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate solubilization vehicle based on

experimental constraints.

Troubleshooting Guides & FAQs
Module A: The "Crash-Out" Phenomenon (Precipitation
upon Dilution)[1][2]
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User Issue:"My stock solution is clear in DMSO, but the moment I add it to my aqueous buffer,

it turns cloudy."

Root Cause: This is the Solvent Shift Effect.[1][3] N-MPC is soluble in DMSO because DMSO

disrupts the crystal lattice.[1] When you dilute into water, the water molecules self-associate

(hydrogen bonding) and exclude the hydrophobic N-MPC molecules, forcing them to re-

aggregate (nucleation) and precipitate.[1][2]

Protocol: The "Vortex Injection" Technique Do not simply pipette the stock into a stagnant

buffer.[3]

Prepare Stock: 10–50 mM in 100% anhydrous DMSO.

Agitate Buffer: Set your aqueous buffer (PBS/Media) on a vortex mixer at medium speed.

Sub-surface Injection: While vortexing, inject the DMSO stock tip below the surface of the

buffer.[3]

Immediate Mixing: This prevents local regions of high concentration where nucleation

triggers.[1][3]

Data Table: Solvent Compatibility

Solvent Solubility Rating Usage Recommendation

DMSO High (> 50 mg/mL)
Primary stock solvent.[1][2][3]

Keep anhydrous.[1][3]

Ethanol Moderate
Secondary option.[1][3] High

evaporation risk.[1][3]

PBS (pH 7.4) Negligible (< 1 µg/mL)
Do not use for stock

preparation.[1][2][3]

PEG 400 Good
Excellent cosolvent for animal

studies.[1][3]

Tween 80 Good (as micelle)
Stabilizer for aqueous

suspensions.[1][2][3]
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Module B: In Vitro / Cell Culture Applications[4][5][6][7]
Q: What is the maximum DMSO concentration I can use? A: For most mammalian cell lines,

keep the final DMSO concentration below 0.1% (v/v).[1][3][4][5]

Example: If your stock is 10 mM, diluting 1:1000 yields 10 µM final drug concentration in

0.1% DMSO.[3]

Warning: Above 0.5%, DMSO induces cytotoxicity and membrane permeability changes that

can confound data [1].[3]

Q: It still precipitates at 0.1%.[1][3] What now? A: Use Serum Pre-complexation.[1][3] Proteins

in Fetal Bovine Serum (FBS) or BSA can bind lipophilic drugs, acting as a carrier.[1][2][3]

Dilute your DMSO stock into pure FBS first.[1][3]

Incubate for 15 mins at 37°C.

Add this FBS-drug mixture to your culture media.[1][3]

Module C: In Vivo / Animal Formulations[9]
Q: I need to dose mice IP/PO. Can I just use DMSO? A:No. Pure DMSO causes severe pain,

hemolysis, and peritonitis.[1][3] You must use a cosolvent system or a complexing agent.[1][3]

Recommended "Discovery Vehicle" (Standard Protocol): This mixture balances solubility with

tolerability for rodent studies.[1][2][3]

Dissolve N-MPC in 5% DMSO (Volume A).

Add40% PEG 400 (Volume B) and vortex until clear.

Slowly Add55% Water (Volume C) while vortexing.

Note: If cloudiness appears, add Tween 80 (1–5%) to the PEG phase before adding water.

[1][2][3]
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Advanced Solution: Cyclodextrin Complexation If the cosolvent system fails or is toxic, use

Hydroxypropyl-beta-cyclodextrin (HP-β-CD).[1] The hydrophobic cavity of the cyclodextrin

encapsulates the N-MPC toluene ring.

Mechanism: Hydrophobic shielding of Toluene moietyN-MPC
(Hydrophobic)

Soluble
Complex

 Encapsulation 

HP-β-CD
(Host)

  (K > 100 M⁻¹)

Click to download full resolution via product page

Figure 2: Schematic of the host-guest complexation between HP-β-CD and N-MPC.

Protocol: 20% HP-β-CD Formulation

Prepare a 20% (w/v) HP-β-CD solution in sterile water.[1][3]

Add N-MPC powder directly to this solution.[1][3]

Sonicate for 30–60 minutes at 40°C.

Filter sterilize (0.22 µm).[1][3] This often achieves 1–5 mg/mL solubility.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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